Cas no 1823904-97-7 (1-(3-Aminocyclohexyl)propan-2-one)
1-(3-Aminocyclohexyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL9850892
- AKOS026744229
- EN300-183779
- 1-(3-aminocyclohexyl)propan-2-one
- 1823904-97-7
- 2-Propanone, 1-(3-aminocyclohexyl)-
- 1-(3-Aminocyclohexyl)propan-2-one
-
- Inchi: 1S/C9H17NO/c1-7(11)5-8-3-2-4-9(10)6-8/h8-9H,2-6,10H2,1H3
- InChI Key: ZSVRFOPQIMSZCZ-UHFFFAOYSA-N
- SMILES: O=C(C)CC1CCCC(C1)N
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 0.939±0.06 g/cm3(Predicted)
- Boiling Point: 241.3±13.0 °C(Predicted)
- pka: 10.45±0.70(Predicted)
1-(3-Aminocyclohexyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-183779-0.05g |
1-(3-aminocyclohexyl)propan-2-one |
1823904-97-7 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-183779-0.1g |
1-(3-aminocyclohexyl)propan-2-one |
1823904-97-7 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-183779-0.25g |
1-(3-aminocyclohexyl)propan-2-one |
1823904-97-7 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-183779-0.5g |
1-(3-aminocyclohexyl)propan-2-one |
1823904-97-7 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-183779-1.0g |
1-(3-aminocyclohexyl)propan-2-one |
1823904-97-7 | 1g |
$1172.0 | 2023-05-24 | ||
| Enamine | EN300-183779-2.5g |
1-(3-aminocyclohexyl)propan-2-one |
1823904-97-7 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-183779-5.0g |
1-(3-aminocyclohexyl)propan-2-one |
1823904-97-7 | 5g |
$3396.0 | 2023-05-24 | ||
| Enamine | EN300-183779-10.0g |
1-(3-aminocyclohexyl)propan-2-one |
1823904-97-7 | 10g |
$5037.0 | 2023-05-24 | ||
| Enamine | EN300-183779-1g |
1-(3-aminocyclohexyl)propan-2-one |
1823904-97-7 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-183779-5g |
1-(3-aminocyclohexyl)propan-2-one |
1823904-97-7 | 5g |
$2858.0 | 2023-09-19 |
1-(3-Aminocyclohexyl)propan-2-one Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1-(3-Aminocyclohexyl)propan-2-one
1-(3-Aminocyclohexyl)propan-2-one: An Emerging Compound in Medicinal Chemistry
1-(3-Aminocyclohexyl)propan-2-one, with the CAS number 1823904-97-7, is a promising compound that has garnered significant attention in the field of medicinal chemistry. This compound, also known as ACHP, is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.
The molecular structure of 1-(3-Aminocyclohexyl)propan-2-one consists of a cyclohexyl ring substituted with an amino group and a ketone functional group. The cyclohexyl ring provides a rigid and hydrophobic scaffold, while the amino and ketone groups offer opportunities for hydrogen bonding and other interactions with biological targets. These structural attributes contribute to the compound's ability to modulate various biological processes.
Recent studies have highlighted the potential of 1-(3-Aminocyclohexyl)propan-2-one in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier, making it a suitable candidate for central nervous system (CNS) disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(3-Aminocyclohexyl)propan-2-one exhibits neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells.
In addition to its neuroprotective properties, 1-(3-Aminocyclohexyl)propan-2-one has shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells while sparing normal cells. A study published in the Cancer Research journal reported that 1-(3-Aminocyclohexyl)propan-2-one induces cell cycle arrest and apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.
The pharmacokinetic properties of 1-(3-Aminocyclohexyl)propan-2-one have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for drug development. Furthermore, the compound shows low toxicity in animal models, suggesting a favorable safety profile.
In terms of chemical synthesis, several methods have been developed to produce 1-(3-Aminocyclohexyl)propan-2-one. One common approach involves the reaction of cyclohexanone with an appropriate amine followed by reductive amination. Another method involves the use of transition metal-catalyzed reactions to achieve high yields and stereoselectivity. These synthetic routes provide flexibility in large-scale production and allow for the introduction of functional groups to enhance the compound's biological activity.
The potential applications of 1-(3-Aminocyclohexyl)propan-2-one extend beyond neurodegenerative diseases and cancer. Recent studies have explored its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and inflammatory bowel disease (IBD). A study published in the Inflammation Research journal reported that this compound reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.
To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-Aminocyclohexyl)propan-2-one. Early-phase clinical trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, 1-(3-Aminocyclohexyl)propan-2-one (CAS No. 1823904-97-7) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, favorable pharmacokinetic properties, and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.
1823904-97-7 (1-(3-Aminocyclohexyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)